Cas no 1270489-19-4 (1-(1H-Pyrrolo[2,3-b]pyridin-5-yl)ethanamine)

1-(1H-Pyrrolo[2,3-b]pyridin-5-yl)ethanamine structure
1270489-19-4 structure
Product Name:1-(1H-Pyrrolo[2,3-b]pyridin-5-yl)ethanamine
CAS No:1270489-19-4
MF:C9H11N3
MW:161.203741312027
CID:4726975
Update Time:2023-08-15

1-(1H-Pyrrolo[2,3-b]pyridin-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-Pyrrolo[2,3-b]pyridin-5-yl)ethanamine
    • Inchi: 1S/C9H11N3/c1-6(10)8-4-7-2-3-11-9(7)12-5-8/h2-6H,10H2,1H3,(H,11,12)
    • InChI Key: ZEFLISYWTYQYTC-UHFFFAOYSA-N
    • SMILES: N1C=CC2C1=NC=C(C=2)C(C)N

Computed Properties

  • Exact Mass: 161.095
  • Monoisotopic Mass: 161.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7

1-(1H-Pyrrolo[2,3-b]pyridin-5-yl)ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM492261-1g
1-(1H-Pyrrolo[2,3-b]pyridin-5-yl)ethanamine
1270489-19-4 95%
1g
$964 2024-08-02
Alichem
A029181535-250mg
1-(1H-Pyrrolo[2,3-b]pyridin-5-yl)ethanamine
1270489-19-4 95%
250mg
419.44 USD 2021-06-01
Alichem
A029181535-1g
1-(1H-Pyrrolo[2,3-b]pyridin-5-yl)ethanamine
1270489-19-4 95%
1g
989.80 USD 2021-06-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1847084-1g
1-(1h-Pyrrolo[2,3-b]pyridin-5-yl)ethan-1-amine
1270489-19-4 98%
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¥9525.00 2024-08-09
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